3MeE2-8-en
3MeE2-8-en
Brand Name:
Vulcanchem
CAS No.:
13587-68-3
VCID:
VC20956183
InChI:
InChI=1S/C19H24O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4-6,11,15,17-18,20H,3,7-10H2,1-2H3/t15-,17+,18+,19+/m1/s1
SMILES:
CC12CCC3C(=CCC4=C3C=CC(=C4)OC)C1CCC2O
Molecular Formula:
C19H24O2
Molecular Weight:
284.4 g/mol
3MeE2-8-en
CAS No.: 13587-68-3
Cat. No.: VC20956183
Molecular Formula: C19H24O2
Molecular Weight: 284.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13587-68-3 |
|---|---|
| Molecular Formula | C19H24O2 |
| Molecular Weight | 284.4 g/mol |
| IUPAC Name | (9S,13S,14S,17S)-3-methoxy-13-methyl-6,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-17-ol |
| Standard InChI | InChI=1S/C19H24O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4-6,11,15,17-18,20H,3,7-10H2,1-2H3/t15-,17+,18+,19+/m1/s1 |
| Standard InChI Key | QSNKKEPMKDBTSW-BVBHFADKSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3C(=CCC4=C3C=CC(=C4)OC)[C@@H]1CC[C@@H]2O |
| SMILES | CC12CCC3C(=CCC4=C3C=CC(=C4)OC)C1CCC2O |
| Canonical SMILES | CC12CCC3C(=CCC4=C3C=CC(=C4)OC)C1CCC2O |
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